N-Acetylstepharine
N-Acetylstepharine
Brand Name:
Vulcanchem
CAS No.:
4880-87-9
VCID:
VC0162162
InChI:
InChI=1S/C20H21NO4/c1-12(22)21-9-6-13-10-16(24-2)19(25-3)18-17(13)15(21)11-20(18)7-4-14(23)5-8-20/h4-5,7-8,10,15H,6,9,11H2,1-3H3/t15-/m1/s1
SMILES:
CC(=O)N1CCC2=CC(=C(C3=C2C1CC34C=CC(=O)C=C4)OC)OC
Molecular Formula:
C20H21NO4
Molecular Weight:
339.4 g/mol
N-Acetylstepharine
CAS No.: 4880-87-9
Reference Standards
VCID: VC0162162
Molecular Formula: C20H21NO4
Molecular Weight: 339.4 g/mol
| CAS No. | 4880-87-9 |
|---|---|
| Product Name | N-Acetylstepharine |
| Molecular Formula | C20H21NO4 |
| Molecular Weight | 339.4 g/mol |
| IUPAC Name | (4R)-5-acetyl-10,11-dimethoxyspiro[5-azatricyclo[6.3.1.04,12]dodeca-1(12),8,10-triene-2,4'-cyclohexa-2,5-diene]-1'-one |
| Standard InChI | InChI=1S/C20H21NO4/c1-12(22)21-9-6-13-10-16(24-2)19(25-3)18-17(13)15(21)11-20(18)7-4-14(23)5-8-20/h4-5,7-8,10,15H,6,9,11H2,1-3H3/t15-/m1/s1 |
| Standard InChIKey | QHDTTYCECGBECX-OAHLLOKOSA-N |
| Isomeric SMILES | CC(=O)N1CCC2=CC(=C(C3=C2[C@H]1CC34C=CC(=O)C=C4)OC)OC |
| SMILES | CC(=O)N1CCC2=CC(=C(C3=C2C1CC34C=CC(=O)C=C4)OC)OC |
| Canonical SMILES | CC(=O)N1CCC2=CC(=C(C3=C2C1CC34C=CC(=O)C=C4)OC)OC |
| Appearance | Powder |
| PubChem Compound | 759300 |
| Last Modified | Nov 11 2021 |
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